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Compound of Interest

Compound Name: BIO5192

Cat. No.: B1667091 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

BIO5192. Adherence to these protocols is critical for ensuring laboratory safety and

maintaining experimental integrity.

Personal Protective Equipment (PPE) for Handling
BIO5192
When handling BIO5192, a selective and potent inhibitor of integrin α4β1 (VLA-4), a

comprehensive approach to personal protective equipment is paramount. While the substance

itself is not classified as hazardous, the following PPE is mandatory to minimize exposure and

ensure a safe laboratory environment.

Handling BIO5192 as a solid (powder):
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from airborne

powder particles.

Hand Protection Nitrile gloves.
Prevents direct skin contact

with the compound.

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator.

Recommended when weighing

or transferring powder to avoid

inhalation of fine particles.

Protective Clothing A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Handling BIO5192 in solution (typically dissolved in DMSO):

Dimethyl sulfoxide (DMSO) is a common solvent for BIO5192 and requires specific safety

considerations due to its ability to be readily absorbed through the skin, potentially carrying

dissolved substances with it.

PPE Category Specification Rationale

Eye Protection Chemical splash goggles.

Offers superior protection

against splashes of the

solution.

Hand Protection

Double gloving with an inner

nitrile glove and an outer glove

of butyl rubber,

fluoroelastomer, or neoprene.

Provides enhanced protection

against DMSO, as nitrile

gloves can degrade upon

prolonged contact.

Protective Clothing A standard laboratory coat.
Protects skin and personal

clothing from splashes.

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of BIO5192 is essential for operational

efficiency and environmental responsibility.
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Operational Workflow for Handling BIO5192
The following diagram outlines the standard operational workflow for handling BIO5192, from

receiving to disposal.
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BIO5192 Handling Workflow

Receiving and
Verification

Store at -20°C or -80°C
(as per manufacturer's instructions)

Weighing and Dissolution
(in a chemical fume hood)

In Vitro / In Vivo
Experiments

Collect Waste
(Solid and Liquid)

Deactivation of
Bioactive Waste

Dispose of Waste
(according to institutional guidelines)
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Mechanism of BIO5192-Induced HSC Mobilization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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